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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

Cat. No.: B12058328

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Carfentrazone-
ethyl-d5, a deuterated analog of the herbicide Carfentrazone-ethyl. The data presented is
compiled from various Safety Data Sheets (SDS) for Carfentrazone-ethyl, as the safety profile
of the deuterated compound is expected to be comparable to its non-deuterated counterpart.
This document is intended to provide essential safety information for handling, storage, and
disposal of this compound in a research and development setting.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Carfentrazone-
ethyl. These values provide a foundational understanding of the compound's behavior and
potential for exposure.
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Property Value

Molecular Formula C15D5HoCl2F3N303[1]
Molecular Weight 417.22 g/mol [1]

CAS Number 2140327-60-0[2]
Appearance Viscous yellow liquid[3][4]
Boiling Point 350-355 °C at 1013 hPa[3][5]
Density 1.457 g/cm3 at 20 °CJ[3]
Vapor Pressure 1.19 x 1077 mmHg at 25 °C
Water Solubility 12 mg/L at 20 °C, 22 mg/L at 25 °C[6]
Log P (octanol/water) 3.36

Storage Temperature 2-8 °C[1][6]

Toxicological Data

The toxicological profile of Carfentrazone-ethyl is crucial for assessing potential health hazards.
The data below is derived from studies on the non-deuterated form.
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Endpoint Result Species
Acute Oral LD50 > 5,000 mg/kg Rat
Acute Dermal LD50 > 4,000 mg/kg Rat
Acute Inhalation LC50 > 5.09 mg/L (4h) Rat

Skin Irritation Non-irritating Rabbit
Eye Irritation Minimally irritating Rabbit
Sensitization Non-sensitizing[7] Mouse

Carcinogenicity

No evidence of carcinogenicity

from animal studies[7]

Mutagenicity

Not genotoxic in laboratory
studies[7]

Reproductive Toxicity

Not a reproductive toxicant[5]

Teratogenicity

Not teratogenic in animal
studies[7]

Long-term exposure in animal studies has shown effects on the liver, spleen, and red blood cell
forming system, as well as neurotoxicity at high doses[3][7].

Ecological Information

Carfentrazone-ethyl is recognized for its toxicity to aquatic life. Appropriate precautions must be
taken to prevent environmental release.
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Organism Endpoint Result
Fish 96h LC50 1.6 - 2.0 mg/L[8]
Aquatic Invertebrates

_ 48h EC50 > 9.8 mg/L[8]
(Daphnia)
Algae 72h EC50 5.7 - 17 ug/L[8]
Birds Oral LD50 > 2,250 mg/kg
Bees Contact LD50 > 200 u g/bee

The substance is considered very toxic to aquatic life with long-lasting effects[5][9][10]. It is not
readily biodegradable and has a low potential for bioaccumulation.

GHS Hazard Classification for Carfentrazone-ethyl-
d5

The GHS classification provides a standardized system for communicating hazard information.

Hazard Class Hazard Category

Acute Toxicity, Inhalation Category 3[1]

Hazardous to the Aquatic Environment, Acute
Category 1[1]
Hazard

Hazardous to the Aquatic Environment, Long-
Category 1[1]
Term Hazard

Signal Word: Danger[1]
Hazard Statements:
e H331: Toxic if inhaled.[1][5][10]

e H410: Very toxic to aquatic life with long lasting effects.[1][5][9][10]
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Experimental Protocols

Detailed experimental protocols for the toxicological and ecological studies cited in the Safety
Data Sheets are not publicly available within the SDS documents themselves. These studies
are typically conducted by the manufacturer or contract research organizations following
internationally recognized guidelines, such as those from the OECD (Organisation for
Economic Co-operation and Development) or the EPA (Environmental Protection Agency). For
specific methodological details, it is recommended to consult the primary research literature or
contact the manufacturer directly.

Safety Hazard Logical Flow

The following diagram illustrates the logical flow of potential hazards associated with
Carfentrazone-ethyl-d5, from initial exposure to potential health and environmental effects.
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Caption: Logical flow of Carfentrazone-ethyl-d5 safety hazards.

Handling and Storage Recommendations
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e Handling: Use in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of vapors or aerosols.[5] Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves (e.qg., nitrile), safety glasses or goggles, and a lab coat.
[11] Wash hands thoroughly after handling.[5][7] Avoid contact with skin, eyes, and clothing.
[11][12]

o Storage: Store in a cool, dry, well-ventilated place away from incompatible materials such as
strong oxidizing agents.[6][12] Keep the container tightly closed.[5][6] Recommended
storage temperature is between 2-8°C.[1][6]

First Aid Measures

¢ Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[5][10]

o Skin Contact: Remove contaminated clothing and wash the skin with plenty of soap and
water.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[7]

e Ingestion: Rinse mouth. Do NOT induce vomiting.[5] Seek immediate medical attention.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
This material and its container must be disposed of as hazardous waste.[5] Avoid release to the
environment.[5][9] Collect spillage, as the material is very toxic to aquatic life.[5]

This technical guide is intended for informational purposes only and should not be used as a
substitute for a formal risk assessment or the full Safety Data Sheet provided by the supplier.
Always consult the most current SDS for Carfentrazone-ethyl-d5 before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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